Cas no 16127-59-6 (Propanoic acid,2-hydroxy-, calcium salt (2:1), (2R)-)

• Product Name: Propanoic acid,2-hydroxy-, calcium salt (2:1), (2R)-
• CAS No: 16127-59-6
• MF: C₆H₁₀CaO₆
• MW: 218.218001842499
• CID: 169768
• PubChem ID: 9859247
• Update Time: 2025-04-19

Propanoic acid,2-hydroxy-, calcium salt (2:1), (2R)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-hydroxy-, calcium salt (2:1), (2R)-
• calcium (R)-2-hydroxypropionate
• calcium,(2R)-2-hydroxypropanoate
• EINECS 240-289-2
• NS00086926
• LACTIC ACID, CALCIUM SALT (2:1), D-
• calcium;(2R)-2-hydroxypropanoate
• PROPANOIC ACID, 2-HYDROXY-, CALCIUM SALT (2:1), (2R)-
• calcium d-lactate
• 98028U73SN
• CALCIUM LACTATE, D-
• 16127-59-6
• Q27272051
• UNII-98028U73SN

• Inchi： 1S/2C3H6O3.Ca/c2*1-2(4)3(5)6;/h2*2,4H,1H3,(H,5,6);/q;;+2/p-2/t2*2-;/m11./s1
• InChI Key： MKJXYGKVIBWPFZ-JCWNAWFTSA-L
• SMILES： [Ca+2].O[C@@H](C(=O)[O-])C.O[C@@H](C(=O)[O-])C

Computed Properties

• Exact Mass: 218.01000
• Monoisotopic Mass: 128.98646
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 53.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4

Experimental Properties

• Density: g/cm3
• Boiling Point: 227.6 °C at 760 mmHg
• Flash Point: 109.9 °C
• PSA: 120.72000
• LogP: -3.76580